Cas no 1805059-63-5 (6-Amino-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 6-Amino-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1805059-63-5
• MF: C₈H₄F₅N₃
• MW: 237.12947845459
• CID: 4927622
• Update Time: 2025-10-23

6-Amino-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F5N3/c9-7(10)3-1-5(15)16-4(2-14)6(3)8(11,12)13/h1,7H,(H2,15,16)
• InChI Key： RLPHUQLMMFXYJN-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC(=CC=1C(F)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 294
• XLogP3: 2.1
• Topological Polar Surface Area: 62.7

Additional information on 6-Amino-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine

Introduction to 6-Amino-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805059-63-5)

6-Amino-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805059-63-5, belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological potential. The structural features of this molecule, particularly its substitution pattern involving amino, cyano, difluoromethyl, and trifluoromethyl groups, contribute to its unique chemical properties and make it a valuable scaffold for the development of novel therapeutic agents.

The significance of 6-Amino-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine lies in its potential applications across various domains of chemical biology and drug discovery. The presence of multiple fluorinated substituents, such as the difluoromethyl and trifluoromethyl groups, is particularly noteworthy. These fluorine atoms introduce electron-withdrawing effects that can modulate the reactivity and binding affinity of the molecule, making it an attractive candidate for designing compounds with enhanced metabolic stability and improved pharmacokinetic profiles.

In recent years, there has been a surge in research focused on the development of fluorinated pyridines due to their promising role in medicinal chemistry. The cyano group at the 2-position adds another layer of functionality, enabling further derivatization and diversification of the molecular structure. This versatility has led to its exploration in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in developing compounds that interact with enzymes involved in cancer metabolism and signal transduction.

One of the most compelling aspects of 6-Amino-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine is its potential as a building block for drug candidates. Researchers have leveraged its scaffold to create molecules with targeted action against specific diseases. The amino group at the 6-position provides a site for further functionalization, allowing chemists to introduce additional pharmacophores or linkers that enhance binding interactions with biological targets. This flexibility has been exploited in the design of kinase inhibitors, which are crucial in treating cancers and inflammatory disorders.

The incorporation of both difluoromethyl and trifluoromethyl groups is particularly strategic from a medicinal chemistry perspective. These substituents are known to improve lipophilicity and binding affinity, which are critical factors in drug design. The difluoromethyl group, in particular, has been shown to enhance metabolic stability by resisting oxidation, while the trifluoromethyl group increases electron density withdrawal, influencing electronic properties and interactions with biological targets. Such features make this compound a promising candidate for further investigation in preclinical studies.

Recent advancements in computational chemistry have also highlighted the importance of 6-Amino-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine as a key intermediate in drug discovery pipelines. Molecular modeling studies have revealed that its structural motifs can effectively interact with proteins involved in disease pathways. For example, virtual screening campaigns have identified derivatives of this compound that exhibit potent activity against enzymes such as Janus kinases (JAKs), which are implicated in autoimmune diseases like rheumatoid arthritis. These findings underscore the compound's potential as a lead molecule for therapeutic intervention.

The synthesis of 6-Amino-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine presents both challenges and opportunities for synthetic chemists. The presence of multiple reactive sites requires careful planning to achieve regioselectivity and high yields. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have enabled efficient construction of complex fluorinated pyridines like this one. These advances have not only facilitated access to this compound but also opened doors for exploring related analogs with tailored properties.

In conclusion,6-Amino-2-cyano-4-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805059-63-5) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique substitution pattern and functional groups make it a versatile scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for fluorinated heterocycles, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.